Cas no 2171952-25-1 ((2,3-dichlorophenyl)methanesulfonyl fluoride)

• Product Name: (2,3-dichlorophenyl)methanesulfonyl fluoride
• CAS No: 2171952-25-1
• MF: C₇H₅Cl₂FO₂S
• MW: 243.082802534103
• CID: 6108090
• PubChem ID: 165519479
• Update Time: 2025-07-27

(2,3-dichlorophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2,3-dichlorophenyl)methanesulfonyl fluoride
• EN300-1451315
• 2171952-25-1

• Inchi： 1S/C7H5Cl2FO2S/c8-6-3-1-2-5(7(6)9)4-13(10,11)12/h1-3H,4H2
• InChI Key： FXVIHUVMVJKRJM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CS(=O)(=O)F)Cl

Computed Properties

• Exact Mass: 241.9371341g/mol
• Monoisotopic Mass: 241.9371341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Additional information on (2,3-dichlorophenyl)methanesulfonyl fluoride

Comprehensive Overview of (2,3-dichlorophenyl)methanesulfonyl fluoride (CAS No. 2171952-25-1)

(2,3-dichlorophenyl)methanesulfonyl fluoride (CAS No. 2171952-25-1) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the field of medicinal chemistry and biochemical research. This compound, characterized by its unique aryl chloride and sulfonyl fluoride functional groups, is widely utilized as a covalent inhibitor in enzyme studies and drug discovery. Its molecular structure, C7H5Cl2FO2S, offers a versatile platform for designing targeted protease inhibitors and bioconjugation tools, aligning with the growing demand for precision therapeutics.

In recent years, the scientific community has shown heightened interest in sulfonyl fluoride-based compounds due to their stability and reactivity under physiological conditions. (2,3-dichlorophenyl)methanesulfonyl fluoride stands out as a key player in this niche, particularly in chemical biology applications. Researchers frequently explore its role in activity-based protein profiling (ABPP), a technique pivotal for understanding enzyme mechanisms and identifying drug targets. This aligns with trending searches such as "sulfonyl fluorides in drug development" and "covalent inhibitors for cancer therapy", reflecting its relevance in cutting-edge research.

The compound’s synthetic utility is another focal point. Its electrophilic sulfonyl fluoride group enables selective reactions with nucleophilic residues (e.g., serine, threonine) in proteins, making it invaluable for proteome-wide studies. This property has spurred discussions around "click chemistry applications" and "targeted covalent inhibitors", topics frequently queried in academic and industrial databases. Moreover, its aryl chloride moiety allows further functionalization, catering to structure-activity relationship (SAR) optimizations—a hot topic in small-molecule drug design.

From a safety and handling perspective, (2,3-dichlorophenyl)methanesulfonyl fluoride requires standard laboratory precautions, similar to other reactive intermediates. Its stability in aqueous solutions and compatibility with biocompatible conditions enhance its practicality in high-throughput screening assays. This addresses common user queries like "stable sulfonyl fluorides for biological assays" and "handling sulfonyl fluoride reagents", underscoring its operational advantages.

In summary, (2,3-dichlorophenyl)methanesulfonyl fluoride (CAS No. 2171952-25-1) exemplifies the convergence of chemical innovation and biomedical research. Its dual functionality as a covalent modulator and synthetic building block positions it at the forefront of personalized medicine and enzyme engineering. As the scientific landscape evolves, this compound will likely remain a cornerstone in addressing challenges like "selective protein modification" and "next-generation inhibitor design"—topics dominating contemporary scholarly and industrial discourse.